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Compound of Interest

Compound Name: Glysperin B

Cat. No.: B15566596 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling and disposal of chemical reagents are paramount to

ensuring a safe and compliant work environment. This document provides detailed procedural

guidance for the safe disposal of Glycerin (commonly referred to as Glycerol and potentially

known under trade names such as Glysperin B).

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be familiar with the safety precautions

associated with Glycerin. While Glycerin is generally considered to have low toxicity,

appropriate personal protective equipment (PPE) should always be worn.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles.[3][4]

Hand Protection: Use suitable chemical-resistant gloves.[4][5][6] Gloves should be inspected

before use and disposed of properly after handling.[5][6]

Skin Protection: Wear appropriate protective clothing to prevent skin contact.[4]

Respiratory Protection: In case of mist or vapor inhalation, use a NIOSH-approved respirator.

[5]

Handling and Storage:
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Avoid contact with skin, eyes, and clothing.[1][3]

Ensure adequate ventilation in the handling area.[1][5]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5][6]

Store away from strong oxidizing agents, as it can be highly reactive with them.[1][3]

Step-by-Step Disposal Procedures
The appropriate disposal method for Glycerin depends on the volume and whether it is mixed

with other substances.

For Small, Uncontaminated Quantities:

Absorption: Soak up the Glycerin with an inert absorbent material such as sand, earth, or

vermiculite.[5][6]

Containment: Place the absorbed material into a suitable, labeled, and closed container for

disposal.[5][6]

Disposal: Dispose of the container as regular non-hazardous waste, in accordance with

local, state, and federal regulations.[7] Always confirm with your institution's environmental

health and safety (EHS) department for specific guidelines.

For Large Quantities or Contaminated Glycerin:

Hazardous Waste Determination: If the Glycerin is mixed with hazardous materials, it must

be treated as hazardous waste.

Containment: Keep the material in a suitable, closed, and properly labeled container.[5][6]

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company. Do not pour down the drain.[5][6][8]

Quantitative Data for Glycerin
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The following table summarizes key quantitative data for Glycerin, which is essential for risk

assessment and proper handling.

Property Value Citations

Molecular Formula C₃H₈O₃ [3][9]

Molecular Weight 92.09 g/mol

Appearance
Clear, colorless, odorless,

viscous liquid
[5][10]

Boiling Point > 290°C [1]

Flash Point 160 °C / 320 °F [1]

Autoignition Temperature 400 °C / 752 °F [1]

Water Solubility >500 g/L (20°C) [1]

Density 1.261 g/cm³ [1]

Vapor Density 3.17 (Air = 1.0) [1]

Oral LD50 (Rat) 12600 mg/kg [1][3]

Dermal LD50 (Rabbit) > 10 g/kg [1]

Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory safety protocols and

information derived from Safety Data Sheets (SDS). No specific experimental protocols for

disposal were cited in the search results beyond the general guidelines provided. The primary

methodology for handling spills and disposal involves absorption with an inert material followed

by appropriate waste containment and disposal.[5][6]

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Glycerin.
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Caption: Logical workflow for the proper disposal of Glycerin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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